Cas no 54610-79-6 (furan-3-carboximidamide)

• Product Name: furan-3-carboximidamide
• CAS No: 54610-79-6
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 1113716
• PubChem ID: 2779667
• Update Time: 2025-05-20

furan-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboximidamide
• furan-3-carboximidamide
• SCHEMBL1261828
• DB-087341
• AKOS009159447
• 54610-79-6
• EN300-1846678

• Inchi： 1S/C5H6N2O/c6-5(7)4-1-2-8-3-4/h1-3H,(H3,6,7)
• InChI Key： NPTVCIGQICWSLH-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=N)N)=C1

Computed Properties

• Exact Mass: 110.048012819g/mol
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63Ų

Additional information on furan-3-carboximidamide

Chemical and Biological Properties of Furan-3-carboximidamide (CAS No. 54610-79-6)

Furan-3-carboximidamide, with the chemical identifier CAS No. 54610-79-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound belongs to the imidazole family, characterized by a fused ring system consisting of a furan ring and an imidazole moiety, which contributes to its distinct reactivity and biological activity.

The molecular structure of furan-3-carboximidamide features a five-membered oxygen-containing heterocycle (furan) linked to a six-membered nitrogen-containing heterocycle (imidazole). This arrangement imparts a high degree of versatility to the compound, enabling it to participate in various chemical reactions and interactions. The presence of an amide group at the 3-position of the furan ring enhances its solubility in polar solvents and facilitates its incorporation into larger molecular frameworks. These characteristics make it a valuable intermediate in synthetic chemistry, particularly for constructing complex pharmacophores.

In recent years, furan-3-carboximidamide has been explored as a key building block in the development of novel therapeutic agents. Its ability to form hydrogen bonds and interact with biological targets makes it particularly useful in designing molecules with specific biological activities. For instance, researchers have investigated its potential as a precursor for antiviral and anticancer agents, leveraging its structural motifs to develop compounds that can modulate enzyme activity or interfere with pathogenic processes.

One of the most compelling aspects of furan-3-carboximidamide is its role in medicinal chemistry innovation. The compound’s unique scaffold allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. Recent studies have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity for target proteins. For example, modifications at the 2-position of the furan ring have been shown to improve interactions with certain enzymes, while alterations at the imidazole nitrogen can fine-tune solubility and metabolic stability.

The synthesis of furan-3-carboximidamide typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between furan derivatives and amidine precursors, followed by cyclization steps to form the imidazole ring. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These developments are crucial for scaling up production while maintaining high purity standards, which are essential for pharmaceutical applications.

Beyond its synthetic utility, furan-3-carboximidamide has been studied for its potential environmental impact. Its degradation pathways and ecological persistence are subjects of ongoing research, as understanding these factors is critical for assessing its suitability for industrial use. Studies have shown that under certain conditions, the compound can undergo biodegradation via microbial action, suggesting that it may not pose significant long-term environmental risks when handled responsibly.

The pharmaceutical industry has shown particular interest in furan-3-carboximidamide due to its versatility as a scaffold for drug discovery. Researchers are exploring its derivatives as inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation. The ability to modify both the furan and imidazole rings allows for the creation of libraries of compounds with diverse pharmacological profiles. High-throughput screening (HTS) techniques have been employed to identify promising candidates from these libraries, accelerating the drug development process.

In conclusion, Furan-3-carboximidamide (CAS No. 54610-79-6) represents a fascinating compound with broad applications in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, while its synthetic accessibility ensures that it remains a valuable tool for researchers worldwide. As scientific understanding continues to evolve, further exploration of this compound is likely to yield new insights into its potential uses and contribute to advancements in drug discovery.